Cas no 1221342-50-2 (Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate)

• Product Name: Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate
• CAS No: 1221342-50-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4688716
• Update Time: 2025-10-31

Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate

• Inchi： 1S/C12H24N2O2/c1-11(10-12(15)16-2)13-6-9-14-7-4-3-5-8-14/h11,13H,3-10H2,1-2H3
• SMILES： O(C)C(CC(C)NCCN1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 203
• Topological Polar Surface Area: 41.6

Additional information on Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate

Comprehensive Overview of Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate (CAS No. 1221342-50-2)

Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate, with the CAS number 1221342-50-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a piperidine moiety and an amino butanoate backbone, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's molecular structure combines a piperidin-1-yl group with an ethylamino linker, attached to a butanoate ester. This unique configuration contributes to its physicochemical properties, such as solubility and stability, making it a candidate for intermediate synthesis in peptide mimetics and small-molecule therapeutics. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug discovery, Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate is frequently discussed in forums and publications focusing on structure-activity relationships (SAR). Its CAS no 1221342-50-2 is often queried in scientific databases, reflecting its relevance in high-throughput screening and lead optimization. The compound's potential to interact with G-protein-coupled receptors (GPCRs) has also sparked interest, given the growing demand for GPCR-targeted drugs in treating neurological and metabolic disorders.

From a synthetic chemistry perspective, the compound's ester group and secondary amine functionality offer opportunities for derivatization, a topic frequently searched by chemists exploring scalable synthesis routes. Its stability under physiological conditions makes it a viable candidate for prodrug design, a hot topic in bioconjugation strategies. Additionally, its logP and pKa values are critical parameters for researchers optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

Environmental and regulatory considerations are also part of the discourse around CAS no 1221342-50-2. While not classified as hazardous, its handling requires standard laboratory precautions, aligning with green chemistry principles. The compound's biodegradability and ecotoxicology data are areas of ongoing investigation, reflecting broader industry shifts toward sustainable chemistry practices.

In summary, Methyl 3-{[2-(piperidin-1-yl)ethyl]amino}butanoate (1221342-50-2) represents a multifaceted tool in modern research, bridging gaps between chemical synthesis, drug development, and biomolecular engineering. Its continued study promises to unlock novel applications in therapeutic innovation and material science, addressing both current and emerging challenges in the life sciences.